Cas no 942615-32-9 (4-bromo-9,9-dimethyl-fluorene)

4-Bromo-9,9-dimethyl-fluorene is a brominated fluorene derivative characterized by its dimethyl substitution at the 9-position, which enhances steric stability and influences electronic properties. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of conjugated polymers, optoelectronic materials, and ligands for catalytic systems. The bromine substituent at the 4-position facilitates further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, enabling precise structural modifications. Its rigid fluorene core contributes to high thermal and chemical stability, making it suitable for applications in advanced materials science. The compound is typically supplied with high purity, ensuring consistent performance in synthetic workflows.
4-bromo-9,9-dimethyl-fluorene structure
4-bromo-9,9-dimethyl-fluorene structure
Product Name:4-bromo-9,9-dimethyl-fluorene
CAS No:942615-32-9
MF:C15H13Br
MW:273.167723417282
MDL:MFCD23099415
CID:847175
PubChem ID:253662433
Update Time:2025-06-09

4-bromo-9,9-dimethyl-fluorene Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-9,9-dimethyl-9H-fluorene
    • 4-Bromo-9,9-dimethylfluorene
    • 4-BroMo-9,9-dimethyl fluorene
    • 4-Bromo-9,9'-dimethylfluorene
    • AK101046
    • 4-bromo-9,9-dimethyl-Fluorene
    • 6097AC
    • AX8218699
    • ST24043474
    • 4-Bromo-9,9-dimethyl-9H-fluorene (ACI)
    • MFCD23099415
    • SCHEMBL808128
    • AS-10389
    • AKOS016003230
    • CS-0153811
    • DA-00475
    • 4-Bromo-9,9-dimethylfluorene, 98%
    • DTXSID30731214
    • J-514800
    • SY055386
    • AC-28784
    • 942615-32-9
    • B4661
    • 4-bromo-9,9-dimethyl-fluorene
    • MDL: MFCD23099415
    • Inchi: 1S/C15H13Br/c1-15(2)11-7-4-3-6-10(11)14-12(15)8-5-9-13(14)16/h3-9H,1-2H3
    • InChI Key: SXOUNESKHJIXNK-UHFFFAOYSA-N
    • SMILES: BrC1C2C3C(C(C=2C=CC=1)(C)C)=CC=CC=3

Computed Properties

  • Exact Mass: 272.02000
  • Monoisotopic Mass: 272.02006g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 5.1

Experimental Properties

  • Density: 1.346±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (7.6E-5 g/L) (25 ºC),
  • PSA: 0.00000
  • LogP: 4.75540

4-bromo-9,9-dimethyl-fluorene Security Information

4-bromo-9,9-dimethyl-fluorene Customs Data

  • HS CODE:2903999090
  • Customs Data:

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

4-bromo-9,9-dimethyl-fluorene Pricemore >>

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4-bromo-9,9-dimethyl-fluorene Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  1 h, -78 °C; 1 h, -70 °C
1.2 Solvents: Tetrahydrofuran ;  -70 °C; -70 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water ;  rt
1.4 Reagents: Hydrochloric acid Solvents: Acetic acid ,  Water ;  4 h, 75 °C
Reference
Six-five-six condensed cyclic compound derivatives and mixtures containing them and their use in organic electronic devices and the devices
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Production Method 2

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  0 °C; 3 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  30 min, 0 °C
1.3 Reagents: Acetic acid ,  Hydrochloric acid Solvents: Water ;  10 h, reflux
1.4 Solvents: Water ;  30 min, reflux
Reference
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Production Method 3

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 1 h, -70 °C
1.2 Solvents: Tetrahydrofuran ;  -70 °C; -70 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water ;  rt
1.4 Reagents: Acetic acid ,  Hydrochloric acid ;  4 h, rt → 75 °C
Reference
Carbazole derivatives, mixtures containing them, and organic electronic devices using them
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 1 h, -70 °C
1.2 Solvents: Tetrahydrofuran ;  -70 °C; -70 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water ;  rt
1.4 Reagents: Acetic acid ,  Hydrochloric acid ;  6 h, 75 °C
Reference
Amine derivatives, mixtures containing them, and organic electronic devices using them
, World Intellectual Property Organization, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  1 h, -78 °C; 1 h, -70 °C
1.2 Solvents: Tetrahydrofuran ;  -70 °C; -70 °C → rt
1.3 Reagents: Ammonium chloride ;  rt
1.4 Reagents: Acetic acid ,  Hydrochloric acid ;  rt; rt → 75 °C; 4 h, 75 °C
Reference
Compounds having fluorene-like structures and their production and use in electronic devices
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Production Method 6

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Dimethylformamide ,  Tetrahydrofuran ;  1 h, -78 °C; 1 h, -70 °C
1.2 Solvents: Tetrahydrofuran ;  -70 °C; -70 °C → rt
1.3 Reagents: Ammonium chloride ;  rt
Reference
Matrix materials for fluorescent or phosphorescent emitters for organic electroluminescent devices
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Production Method 7

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 1 h, -70 °C
1.2 Solvents: Tetrahydrofuran ;  -70 °C; -70 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water ;  rt
1.4 Reagents: Acetic acid ,  Hydrochloric acid Solvents: Water ;  rt → 75 °C; 4 h, 75 °C
Reference
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Production Method 8

Reaction Conditions
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Production Method 9

Reaction Conditions
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1.2 Solvents: Tetrahydrofuran ;  -78 °C; -78 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Acetic acid ,  Water ;  120 °C
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Production Method 10

Reaction Conditions
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Production Method 11

Reaction Conditions
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4-bromo-9,9-dimethyl-fluorene Raw materials

4-bromo-9,9-dimethyl-fluorene Preparation Products

4-bromo-9,9-dimethyl-fluorene Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:942615-32-9)4-BroMo-9,9-diMethyl fluorene
Order Number:sfd7306
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:942615-32-9)4-溴-9,9-二甲基芴
Order Number:LE20718059
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:48
Price ($):discuss personally
Email:18501500038@163.com

Additional information on 4-bromo-9,9-dimethyl-fluorene

Introduction to 4-bromo-9,9-dimethyl-fluorene (CAS No. 942615-32-9) in Modern Chemical Research

4-bromo-9,9-dimethyl-fluorene, identified by the chemical abstracts service number 942615-32-9, is a fluorinated aromatic compound that has garnered significant attention in the field of organic synthesis and material science. This molecule, characterized by its rigid planar structure and electron-withdrawing bromine substituent, serves as a versatile building block for the development of advanced materials, pharmaceuticals, and agrochemicals. Its unique structural features make it particularly valuable in constructing complex organic frameworks, enabling applications ranging from organic electronics to medicinal chemistry.

The bromo group at the 4-position of the fluorene core enhances the reactivity of the molecule, facilitating various cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. These reactions are pivotal in synthesizing biaryl compounds, which are prevalent in many biologically active molecules. The dimethyl substitution on the central fluorene ring further stabilizes the structure while maintaining its conjugation properties, making it an ideal candidate for π-conjugated systems used in optoelectronic devices.

In recent years, 4-bromo-9,9-dimethyl-fluorene has been extensively studied for its potential applications in organic light-emitting diodes (OLEDs) and photovoltaic cells. The extended π-conjugation and high thermal stability of this compound contribute to its efficacy in these applications. Researchers have demonstrated its use in fabricating highly efficient OLEDs by incorporating it into host or dopant materials. The bromine atom also allows for further functionalization, enabling the tuning of electronic properties to meet specific device requirements.

Moreover, the pharmaceutical industry has shown keen interest in 4-bromo-9,9-dimethyl-fluorene due to its structural similarity to natural products and its potential as a scaffold for drug discovery. Its rigid aromatic core provides a stable platform for appending pharmacophores that can interact with biological targets. Several studies have reported the synthesis of novel heterocyclic derivatives from this compound, which exhibit promising biological activities. For instance, modifications at the 3-position or 7-position of the fluorene ring have led to compounds with antimicrobial and anti-inflammatory properties.

The synthesis of 4-bromo-9,9-dimethyl-fluorene typically involves bromination of commercially available 9,9-dimethylfluorene using brominating agents such as N-bromosuccinimide (NBS) under controlled conditions. This approach ensures high regioselectivity, yielding the desired product with minimal side reactions. Advances in catalytic methods have further refined this process, allowing for greener and more efficient synthetic routes. These improvements align with the growing emphasis on sustainable chemistry practices in industrial and academic research.

Recent breakthroughs in computational chemistry have also enhanced our understanding of 4-bromo-9,9-dimethyl-fluorene's reactivity and electronic properties. Density functional theory (DFT) calculations have been employed to predict optimal reaction pathways and predict molecular properties with high accuracy. These insights have guided experimental efforts toward more efficient synthetic strategies and have paved the way for designing novel derivatives with tailored functionalities.

The versatility of 4-bromo-9,9-dimethyl-fluorene extends to its role as an intermediate in polymer chemistry. Its incorporation into polymeric backbones results in materials with enhanced mechanical strength and thermal stability. Such polymers find applications in coatings, adhesives, and high-performance plastics. Additionally, its fluorescence properties make it suitable for developing luminescent probes used in bioimaging techniques.

In conclusion,4-bromo-9,9-dimethyl-fluorene (CAS No. 942615-32-9) is a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural features and reactivity make it indispensable in modern chemical research. As synthetic methodologies continue to evolve and new applications emerge,4-bromo-9,9-dimethyl-fluorene will undoubtedly remain at the forefront of innovation.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:942615-32-9)4-BroMo-9,9-diMethyl fluorene
sfd7306
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:942615-32-9)4-溴-9,9-二甲基芴
LE20718059
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email